BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-
(Bromomethyl)-4-fluoro-2-methoxybenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-(Bromomethyl)-4-fluoro-2-
Compound Name:
methoxybenzene

cat. No.: B1287055

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety and handling information, and a representative synthesis protocol for 1-
(Bromomethyl)-4-fluoro-2-methoxybenzene. This compound is a valuable building block in
medicinal chemistry and materials science, offering a versatile scaffold for the introduction of a
fluorinated and methoxylated phenyl ring into more complex molecules.

Chemical Identity and Physical Properties

1-(Bromomethyl)-4-fluoro-2-methoxybenzene, with the CAS number 886498-51-7, is a
halogenated aromatic ether.[1] The presence of the reactive bromomethyl group makes it a
useful alkylating agent in organic synthesis.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 1-(Bromomethyl)-4-fluoro-2-methoxybenzene
CAS Number 886498-51-7[1]

Molecular Formula CsHsBrFO[1]

Molecular Weight 219.05 g/mol [1]

Canonical SMILES COC1=CC(F)=CC=C1CBr[1]

Table 2: Physicochemical Properties

Property Value Source(s)

Crystalline solid or clear

Physical State ) [2][3]
solution
N ) 220.4 °C at 760 mmHg or 252
Boiling Point oc [2][3]
Density 1.488 g/cm3 [2][3]
Flash Point 105.3 °C [3]
Solubility Soluble in organic solvents. [4]
Refractive Index 1.531 [3]

Note: Discrepancies exist in the reported boiling point, which may be due to different
experimental conditions or purities.

Hazard Identification and Safety Information

1-(Bromomethyl)-4-fluoro-2-methoxybenzene is classified as a hazardous chemical. It is
crucial to handle this compound with appropriate personal protective equipment in a well-
ventilated area, preferably within a chemical fume hood.

Table 3: GHS Hazard Classification
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Hazard Class Pictogram Signal Word Hazard Statement
Skin H314: Causes severe

Corrosion/Irritation, Danger skin burns and eye

Category 1B damage.[5]

Serious Eye

o H318: Causes serious
Damage/Eye Irritation,  Danger
eye damage.
Category 1

This information is based on data for closely related isomers and should be treated as
indicative of the potential hazards.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[6]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention
immediately.[6]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[6]

 Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. If victim is
fully conscious, give a cupful of water.[7]

Handling and Storage

« Handling: Do not breathe dust, fume, gas, mist, vapors, or spray.[1] Wash hands thoroughly
after handling.[6] Use only in a well-ventilated area.[6]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[6]
Keep container tightly closed.[6] It is recommended to store under an inert atmosphere.[2]

Experimental Protocols
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Representative Synthesis: Radical Bromination of 4-
Fluoro-2-methoxytoluene

The following is a representative experimental methodology for the synthesis of benzylic
bromides, adapted from the synthesis of a closely related isomer, 1-(Bromomethyl)-2-fluoro-4-
methoxybenzene.[8] This free-radical bromination of the corresponding toluene precursor is a

common and effective method.

Reaction Scheme:

Conditions

Heat (Reflux)

CCl4 (or safer alternative)

\- J
4 Reactants A
Azobisisobutyronitrile (AIBN)
Products
N-Bromosuccinimide (NBS) Succinimide
NBS, AIBN, CCl4, Reflux >
\- J \- J

Click to download full resolution via product page

Caption: Synthesis of 1-(Bromomethyl)-4-fluoro-2-methoxybenzene.
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Materials:

4-Fluoro-2-methoxytoluene

N-Bromosuccinimide (NBS), recrystallized

Azobisisobutyronitrile (AIBN) or other radical initiator

Carbon tetrachloride (CCls) or a safer alternative solvent (e.g., cyclohexane)
Saturated sodium bicarbonate solution

Water

Brine

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, dissolve 4-fluoro-2-methoxytoluene (1.0 equivalent) in the chosen solvent.

Addition of Reagents: Add N-Bromosuccinimide (1.05 equivalents) and a catalytic amount of
AIBN (approximately 0.02 equivalents) to the solution.

Reaction: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen). Monitor the
reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The
reaction is typically complete within 1-4 hours.[8]

Work-up:
o Once the starting material is consumed, cool the reaction mixture to room temperature.

o Filter the mixture to remove the solid succinimide byproduct and wash the solid with a
small amount of the solvent.

o Combine the filtrates and transfer to a separatory funnel.
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o Wash the organic layer sequentially with saturated sodium bicarbonate solution, water,
and brine.[8]

e Purification:
o Dry the organic layer over anhydrous MgSQOa4 or NazSOa.

o Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.

o Further purification can be achieved by column chromatography or distillation under
reduced pressure.

Logical Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of 1-
(Bromomethyl)-4-fluoro-2-methoxybenzene in a laboratory setting.
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Caption: Safe handling workflow for 1-(Bromomethyl)-4-fluoro-2-methoxybenzene.
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Toxicological Information

Currently, there is no specific quantitative toxicological data, such as LD50 or LC50 values,
available for 1-(Bromomethyl)-4-fluoro-2-methoxybenzene. However, based on the hazard
classifications of this compound and its isomers, it is known to be corrosive and can cause
severe skin burns and eye damage.[5] Inhalation may cause respiratory tract irritation.[9] The
toxicological properties have not been fully investigated, and it is recommended to handle this
chemical with extreme care, assuming high toxicity.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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